N-(benzo[d][1,3]dioxol-5-yl)-3-(3-methylbenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(3-methylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18N2O5/c1-14-5-4-6-15(11-14)23(27)26-21-17-7-2-3-8-18(17)31-22(21)24(28)25-16-9-10-19-20(12-16)30-13-29-19/h2-12H,13H2,1H3,(H,25,28)(H,26,27)
• InChI Key: WCMLAZOJFRTMCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H18N2O5
• Molecular Weight: 414.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-methylbenzamido)benzofuran-2-carboxamide, commonly known as BDBMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDBMC is a benzofuran derivative that has been synthesized using various methods, each with its own advantages and limitations.

Scientific Research Applications

Toxicological Evaluation and Metabolism

Toxicological evaluations of N-alkyl benzamide compounds have shown that these molecules undergo rapid oxidative metabolism and demonstrate non-linear dose dependence. Such studies are crucial for assessing the safety of these compounds for use in food and beverage applications. For example, S807 and S9229, compounds structurally related to the target molecule, were found to be non-mutagenic, non-clastogenic, and exhibited no adverse effects in subchronic oral toxicity studies in rats (Karanewsky, Arthur, Liu, Chi, & Ida, 2016).

Synthesis and Chemical Transformation

The synthesis and chemical transformation of tetrahydrobenzofurans through oxidation processes have been explored, providing a pathway for the generation of novel benzofuran derivatives. These processes highlight the chemical reactivity and potential for creating diverse molecular structures from benzofuran-based compounds (Levai et al., 2002).

Antimicrobial and Anti-inflammatory Agents

Benzofuran derivatives have been synthesized and evaluated for their potential as antimicrobial and anti-inflammatory agents. Novel compounds derived from visnaginone and khellinone showed promising COX-2 inhibitory activity, analgesic activity, and anti-inflammatory effects, indicating the potential of benzofuran compounds in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Compounds structurally related to the target molecule have been explored for their anticancer properties, highlighting the potential of benzofuran derivatives in cancer therapy. For instance, the design and synthesis of benzofuran-2-carboxamide derivatives have demonstrated potent serotonin-3 (5-HT3) receptor antagonistic activity, which could be explored further for therapeutic applications (Kuroita, Sakamori, & Kawakita, 1996).